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Compound of Interest

Compound Name: 5-Bromo-3-fluoropyridin-2-amine

Cat. No.: B1522476 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of 5-Bromo-3-
fluoropyridin-2-amine

This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of the safe handling, application, and emergency procedures for 5-
Bromo-3-fluoropyridin-2-amine (CAS No. 748812-37-5). As a substituted pyridine, this

compound is a valuable building block in medicinal chemistry and materials science. However,

its chemical structure necessitates a robust understanding of its potential hazards to ensure

laboratory safety and experimental integrity. This document moves beyond a standard Safety

Data Sheet (SDS) to provide causal explanations and field-proven insights for its use.

Chemical Identity and Physicochemical Profile
5-Bromo-3-fluoropyridin-2-amine is a halogenated aminopyridine derivative. Its structure

incorporates a pyridine ring, a reactive amine group, and two halogen substituents (bromo and

fluoro), which impart specific reactivity and potential biological activity. Understanding these

features is crucial for anticipating its behavior in chemical reactions and its interaction with

biological systems.

Key Identifiers and Properties:
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Property Value Source

IUPAC Name
5-bromo-3-fluoropyridin-2-
amine

[PubChem][1]

CAS Number 748812-37-5 [PubChem][1]

Molecular Formula C₅H₄BrFN₂ [PubChem][1]

Molecular Weight 191.00 g/mol [PubChem (for isomer)][2]

| Appearance | Typically an off-white to pale yellow crystalline powder | [Inference from related

compounds][3] |

Note: Specific physical properties like melting and boiling points are not readily available and

should be determined empirically under controlled conditions.

Hazard Identification and GHS Classification
Based on aggregated data submitted to the European Chemicals Agency (ECHA), 5-Bromo-3-
fluoropyridin-2-amine is classified as a hazardous substance.[1] The following Globally

Harmonized System (GHS) classifications are reported and form the basis of all handling and

safety protocols.
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Hazard Class Hazard Statement GHS Pictogram
Implication for
Researchers

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
alt text

Ingestion can lead to

significant adverse

health effects.

Accidental ingestion is

a primary risk during

handling if good

laboratory hygiene is

not practiced.

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin
alt text

The compound can be

absorbed through the

skin, leading to

systemic toxicity. This

underscores the

critical need for

appropriate gloves

and lab coats.

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
alt text

Direct contact can

cause reversible skin

damage, such as

redness and

inflammation.[4][5]

Serious Eye

Damage/Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
alt text

Splashes pose a

significant risk,

potentially causing

serious, though

reversible, eye

damage.

Acute Toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled
alt text

As a powder, dust can

be generated during

weighing and transfer.

Inhalation of this dust

can be harmful.
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Risk Management and Safe Handling Protocols
A proactive risk management strategy is essential. The core principle is to minimize all potential

routes of exposure—inhalation, ingestion, and dermal contact.

Engineering Controls: The First Line of Defense
The primary method for mitigating exposure is through engineering controls. All work involving

5-Bromo-3-fluoropyridin-2-amine, especially the handling of the solid powder, must be

performed within a certified laboratory chemical fume hood.[6][7] The fume hood ensures that

any generated dust or vapors are contained and exhausted safely. The area should be well-

ventilated to prevent the accumulation of any potentially harmful fumes.[6][7]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
PPE is the user's last line of defense and must be worn at all times when handling this

compound.[7]

Eye Protection: Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US)

standards are mandatory.[8]

Hand Protection: Nitrile or neoprene gloves are recommended. Latex gloves are not suitable

for handling many chemicals, including pyridine derivatives.[6] Gloves should be inspected

for integrity before each use and changed immediately if contamination is suspected.

Body Protection: A fully buttoned, flame-resistant lab coat must be worn to protect against

skin contact from spills and splashes.[8]

Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering

controls are insufficient (e.g., during a large spill cleanup), a full-face respirator with

appropriate cartridges should be used by trained personnel.[8]

Workflow for Safe Handling and Use
The following diagram outlines the mandatory workflow for safely handling this reagent from

receipt to disposal.
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Preparation Phase

Handling Phase (In Fume Hood)

Post-Handling Phase

1. Conduct Pre-Use
Risk Assessment

2. Verify Fume Hood
Certification & Function

3. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

4. Carefully Weigh Solid
(Minimize Dust Generation)

Proceed to Hood

5. Transfer to Reaction Vessel
(Use Spatula, Avoid Spilling)

6. Tightly Seal Original Container
and Reaction Vessel

7. Decontaminate Spatula
and Weighing Boat

After Use

8. Wipe Down Fume Hood Surface

9. Remove PPE and Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Mandatory workflow for handling 5-Bromo-3-fluoropyridin-2-amine.
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Storage and Stability
Proper storage is crucial for maintaining the chemical's integrity and ensuring safety.

Conditions: Store in a cool, dry, and well-ventilated area away from sources of ignition.[6][7]

The container must be kept tightly closed to prevent absorption of atmospheric moisture,

which is a common issue with pyridine derivatives.[6]

Incompatibilities: Segregate from strong oxidizing agents and strong acids.

Labeling: All containers must be clearly labeled with the chemical name and all relevant GHS

hazard pictograms and statements.[6]

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

First-Aid Measures
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Exposure Route Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an emergency

eyewash station, occasionally lifting the upper

and lower eyelids. Seek immediate medical

attention.[8]

Skin Contact

Take off contaminated clothing immediately.[8]

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical attention.[8]

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a Poison Control

Center or doctor immediately.[8]

Spill Response Protocol
Handling a spill requires a calm and methodical approach to prevent further exposure and

contamination.
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Spill Occurs

Evacuate Immediate Area
Alert Colleagues & Supervisor

Assess Spill Size
(Small vs. Large)

Small Spill Procedure

Small

Large Spill Procedure

Large

Don Additional PPE
(Respirator if needed)

Call Emergency Services / EH&S
Secure the Area

Do Not Attempt Cleanup

Contain Spill with
Inert Absorbent

(e.g., Vermiculite, Sand)

Carefully Collect Material
into a Labeled Waste Container

Decontaminate Area
with Appropriate Solvent

Spill Managed

Click to download full resolution via product page

Caption: Step-by-step spill response decision workflow.
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For small spills, trained personnel should use absorbent materials like sand or vermiculite to

contain the powder, then carefully transfer it to a sealed, labeled container for disposal.[7] The

area should then be decontaminated. For large spills, evacuate the area, secure it, and contact

your institution's Environmental Health & Safety (EH&S) department immediately.

Applications in Research and Drug Development
5-Bromo-3-fluoropyridin-2-amine is a versatile intermediate. The bromine and amine

functionalities serve as key reactive handles for forming new carbon-carbon and carbon-

nitrogen bonds, respectively. It is a valuable building block for creating libraries of complex

molecules for screening in drug discovery programs, particularly in the development of kinase

inhibitors and other targeted therapies. Its structural motifs are found in various biologically

active compounds.

Waste Disposal
All waste containing 5-Bromo-3-fluoropyridin-2-amine, including contaminated absorbents

and disposable PPE, must be treated as hazardous waste.[6] Collect it in a clearly labeled,

sealed, and compatible container.[9] Dispose of the waste through your institution's certified

hazardous waste disposal program. Do not dispose of it down the drain or in regular trash.[10]

[11]

Conclusion
5-Bromo-3-fluoropyridin-2-amine is a potent chemical intermediate whose safe use hinges

on a thorough understanding of its hazards and the diligent application of safety protocols. By

integrating robust engineering controls, mandatory PPE, and methodical handling procedures,

researchers can effectively mitigate risks and leverage this compound's synthetic utility.

Adherence to the guidelines presented in this document is paramount for ensuring personal

safety and maintaining a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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